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Compound of Interest

Compound Name: mG2N001

Cat. No.: B12378061

For Researchers, Scientists, and Drug Development Professionals

Introduction

mG2NO001 is a potent and selective negative allosteric modulator (NAM) of the metabotropic
glutamate receptor 2 (mMGIuR2), a G-protein coupled receptor that plays a crucial role in
regulating synaptic transmission.[1][2][3] As a NAM, mG2N001 binds to an allosteric site on the
mMGIuR2, distinct from the glutamate binding site, to inhibit the receptor's response to
glutamate. This modulation of mGIuR2 activity makes mG2N001 a valuable tool for studying
the physiological and pathological roles of this receptor, with potential therapeutic applications
in various neurological and psychiatric disorders. Accurate and consistent preparation of
mG2NO001 stock solutions is paramount for obtaining reliable and reproducible experimental
results.

This document provides detailed protocols for the preparation of mG2N001 stock solutions,
along with a summary of its relevant chemical and physical properties.

Data Presentation

The following table summarizes the key quantitative data for mG2N001.
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Parameter Value Reference
Molecular Weight 330.35 g/mol [1114]

CAS Number 2760515-88-4 [1][4]
Appearance Crystalline solid

ICso0 93 nM (for mGIuR2) [11121[3]

Ki 63 NnM (for mGIuR?2) [1][2]13]
Solubility > 45 mg/mL in DMSOInsoluble 5]

in water

Recommended Storage (Solid)

Store at -20°C for long-term

storage.

[4]

Recommended Storage (Stock

Solution)

Aliguot and store at -20°C or
-80°C.

[4]115]

Experimental Protocols
Protocol 1: Preparation of a 10 mM mG2N001 Stock

Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of mG2N001 in dimethyl
sulfoxide (DMSO).

Materials:

mG2NO001 powder

Anhydrous Dimethyl Sulfoxide (DMSQO), molecular biology grade

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile filter tips
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e \ortex mixer
o (Optional) Sonicator water bath
Procedure:

o Equilibrate: Allow the vial containing mG2N001 powder to equilibrate to room temperature
before opening to prevent condensation.

e Weighing: Accurately weigh the desired amount of mG2N001 powder. To prepare 1 mL of a
10 mM stock solution, weigh 3.30 mg of mG2NO001 (see calculation below).

o Calculation:
» Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
= Mass (mg) = 10 mmol/L x 0.001 L x 330.35 g/mol x 1000 mg/g = 3.3035 mg
e Dissolving:

o Aseptically transfer the weighed mG2NO001 powder into a sterile microcentrifuge tube or
amber glass vial.

o Add the calculated volume of anhydrous DMSO (in this case, 1 mL) to the tube.

o Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is completely
dissolved.

o Visually inspect the solution to ensure there are no visible particles. If necessary, sonicate
the tube in a water bath for 5-10 minutes to aid dissolution.

o Storage:

o Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes
to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C or -80°C for long-term storage. Under these conditions, the
stock solution is expected to be stable for several months.
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Protocol 2: Preparation of Working Solutions

For most cell-based assays, the final concentration of DMSO should be kept low (typically <
0.5%) to avoid solvent-induced toxicity.

Procedure:
» Thawing: Thaw a single aliquot of the 10 mM mG2NO001 stock solution at room temperature.

» Serial Dilution: Perform serial dilutions of the stock solution in the appropriate cell culture
medium or experimental buffer to achieve the desired final working concentration. For
example, to prepare a 10 uM working solution from a 10 mM stock, you can perform a
1:1000 dilution.

e Vehicle Control: It is crucial to include a vehicle control in your experiments, which consists
of the same final concentration of DMSO used in the experimental group without the
compound.

o Working Concentration Range: For in vitro functional assays, concentrations ranging from 0
to 100 nM are typically used.[6] Nonspecific activity has been observed at concentrations
above 300 nM.[6]

Mandatory Visualizations
MG2NO001 Stock Solution Preparation Workflow
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Figure 1. Workflow for preparing mG2N0O01 stock solutions.

Click to download full resolution via product page

Caption: Workflow for preparing mG2N001 stock solutions.
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Signaling Pathway of mGIluR2 and Inhibition by
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Figure 2. Simplified signaling pathway of mGIuR2 and its inhibition by mG2NO001.
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Caption: Simplified signaling pathway of mGIuR2 and its inhibition by mG2N001.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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